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Compound of Interest

Compound Name:
3-Hydroxy-N,N-

dimethylpropanamide

Cat. No.: B1268151 Get Quote

An In-depth Technical Guide to 3-Hydroxy-N,N-
dimethylpropanamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 3-Hydroxy-N,N-dimethylpropanamide. The information is curated for

professionals in research and development, with a focus on clarity and detailed data

presentation.

Core Chemical Properties
3-Hydroxy-N,N-dimethylpropanamide is an organic compound featuring both a hydroxyl and

a tertiary amide functional group.[1] Its chemical characteristics make it a subject of interest in

various chemical synthesis applications.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 3-Hydroxy-N,N-
dimethylpropanamide.
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Property Value Source

Molecular Formula C₅H₁₁NO₂ [1][2]

Molecular Weight 117.15 g/mol [1][2]

CAS Number 29164-29-2 [1][3]

Melting Point ~35.85 °C [1]

Boiling Point ~195.76 °C [1]

Density ~1.01 g/cm³ [1]

Water Solubility > 583,243 mg/L [1]
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Chemical Structure
The structure of 3-Hydroxy-N,N-dimethylpropanamide is characterized by a three-carbon

propanamide backbone with a hydroxyl group on the third carbon and two methyl groups

attached to the amide nitrogen.

Figure 1: Chemical structure of 3-Hydroxy-N,N-dimethylpropanamide.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of 3-Hydroxy-N,N-
dimethylpropanamide are not readily available in the reviewed literature. However, several

synthetic strategies have been described.

Synthesis Methodologies
One common approach is the amidation of a 3-hydroxypropionic acid derivative. This can be

achieved through a two-step process involving the initial esterification of 3-hydroxypropionic
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acid, followed by ammonolysis with dimethylamine. This method is reported to have yields

ranging from 70-85% under ambient conditions.[1]

Another cited method involves the reaction of dimethylamine with propionic acid.[1]

A patented method describes the synthesis of N,N-dimethyl-3-hydroxy-propionamide through

the alkylation of N,N-dimethylformamide with ethylene glycol in the presence of a Lewis acid

catalyst. This process is reported to have a yield of up to 86.3% and is suggested to be suitable

for industrial production due to the low toxicity and wide availability of the starting materials.[4]

It is important to note that while these methods are mentioned, specific details regarding

reaction conditions, catalysts, solvents, and purification procedures are not provided in the

available resources.

Spectroscopic Data
The availability of spectroscopic data for 3-Hydroxy-N,N-dimethylpropanamide, including ¹³C

NMR, IR, and mass spectra, has been indicated in several chemical databases. However, the

actual spectral data and detailed interpretations were not found in the conducted search.

Signaling Pathways and Biological Activity
There is currently no available information in the scientific literature detailing specific signaling

pathways in which 3-Hydroxy-N,N-dimethylpropanamide is involved. The biological activity of

this compound has not been extensively studied. Based on its structural features, which

include an amide and a hydroxyl group, it has been speculated that it could potentially be

investigated for roles in enzyme inhibition or protein-ligand interactions.[1] However, these are

theoretical applications and are not supported by experimental evidence at this time.

Conclusion
3-Hydroxy-N,N-dimethylpropanamide is a small organic molecule with well-defined chemical

and physical properties. While general synthetic routes have been outlined, detailed

experimental protocols and comprehensive spectroscopic analyses are not widely accessible.

Furthermore, its biological role and potential involvement in cellular signaling pathways remain

unexplored, presenting an opportunity for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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